6-(2-Hydroxy-3,4,6-trimethylphenyl)hexanoic acid

• CAS No.: 58185-82-3
• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• IUPAC Name: 6-(2-hydroxy-3,4,6-trimethylphenyl)hexanoic acid
• InChI: InChI=1S/C15H22O3/c1-10-9-11(2)13(15(18)12(10)3)7-5-4-6-8-14(16)17/h9,18H,4-8H2,1-3H3,(H,16,17)
• InChI Key: YPXATGFVVQQCBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)O)CCCCCC(=O)O)C

Description

6-(2-Hydroxy-3,4,6-trimethylphenyl)hexanoic acid is a useful research compound. Its molecular formula is C15H22O3 and its molecular weight is 250.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 5-(2'-hydroxy-3',4',6'-trimethylbenzoyl)pentanoic acid (formula II-1 wherein R=H3C, X=H, Y=OH, n=4, in the free form) (0.262 part) were added water (16 volume parts), toluene (20 volume parts), concentrated hydrochloric acid (4 volume parts) and zinc amalgam prepared from 2 parts of zinc. The mixture was refluxed for 16 hours, during which time concentrated hydrochloric acid (6 volume parts) was added in three portions. After cooling, the reaction mixture was diluted with water and extracted with diethyl ether. The extract was washed with water and dried. The solvents were distilled off under reduced pressure to obtain 6-(2'-hydroxy-3',4',6'-trimethylphenyl)hexanoic acid (formula II-2 wherein R=H3C, X=H, Y=OH, n=4, in the free form) (0.251 part) as colorless needles melting at 96°-108° C.

Synthesis routes and methods II

Procedure details